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Compound of Interest

Compound Name: Chlorfenson

CAS No.: 80-33-1

Cat. No.: B1668721

Get Quote

Essential Safety and Handling Guide for
Chlorfenson
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of Chlorfenson in a laboratory setting. Adherence to these guidelines is essential to

ensure personnel safety and environmental protection.

Chemical Safety and Hazard Information
Chlorfenson is an organochlorine pesticide that presents several health and environmental

hazards. It is harmful if swallowed, causes skin irritation, and is very toxic to aquatic life with

long-lasting effects.[1] All personnel must be thoroughly familiar with the hazards and safety

protocols outlined in this guide before commencing any work with this chemical.
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While specific occupational exposure limits such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs) for Chlorfenson have not been established by major regulatory

bodies like OSHA, NIOSH, or ACGIH, the following toxicological data underscores the need for

cautious handling.

Parameter Value Reference

Acceptable Daily Intake (ADI) 0.01 mg/kg bw/day EU Pesticides Database[1]

Acute Oral LD50 (Rat) > 2000 mg/kg AERU[2]

Probable Oral Lethal Dose

(Human)
0.5 - 5 g/kg PubChem[1]

Hazard Class Moderately Toxic PubChem[1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory for all personnel handling Chlorfenson. The

following table details the required PPE for various laboratory operations involving this

chemical.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668721/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-chlorfenson
https://pubmed.ncbi.nlm.nih.gov/1605107/
https://pubs.usgs.gov/of/1995/0140/report.pdf
https://pubmed.ncbi.nlm.nih.gov/1605107/
https://pubmed.ncbi.nlm.nih.gov/1605107/
https://www.benchchem.com/product/b1668721/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-chlorfenson
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation
Required Personal Protective Equipment
(PPE)

Weighing and Aliquoting (Solid)

- Nitrile or Butyl rubber gloves (double-gloving

recommended)- Safety glasses with side shields

or chemical splash goggles- Laboratory coat-

Respiratory protection (N95 or higher) if not

handled in a chemical fume hood

Solution Preparation and Handling

- Nitrile or Butyl rubber gloves- Chemical splash

goggles- Laboratory coat- Work in a certified

chemical fume hood

Spill Cleanup

- Heavy-duty Nitrile or Butyl rubber gloves-

Chemical splash goggles and face shield-

Chemical-resistant apron or coveralls-

Respiratory protection (as dictated by the scale

of the spill)

For pesticide formulations containing organic solvents, nitrile rubber and butyl rubber gloves

are generally recommended.[1] Always inspect gloves for any signs of degradation or puncture

before use.

Experimental Protocols: Safe Handling and
Decontamination
The following protocols provide a step-by-step guide for the safe handling and decontamination

of Chlorfenson in a laboratory environment.

Standard Operating Procedure for Handling Chlorfenson
Preparation and Pre-work Checklist:

Ensure the chemical fume hood is certified and functioning correctly.

Verify that an emergency eyewash and safety shower are accessible and unobstructed.

Assemble all necessary PPE and ensure it is in good condition.
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Prepare a designated waste container for Chlorfenson-contaminated materials.

Weighing and Transfer:

Perform all weighing and transfers of solid Chlorfenson within a chemical fume hood or a

containment glove box to minimize inhalation exposure.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.

Close the container tightly immediately after use.

Solution Preparation:

Conduct all solution preparations within a certified chemical fume hood.

Slowly add the solid Chlorfenson to the solvent to avoid splashing.

Ensure the container is appropriately labeled with the chemical name, concentration, and

hazard symbols.

Post-handling Procedures:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

Chlorfenson.

Remove PPE carefully, avoiding contact with contaminated areas.

Wash hands thoroughly with soap and water after removing gloves.

Decontamination Protocol
In the event of a spill or at the conclusion of an experiment, the following decontamination

procedure should be followed:

Initial Containment:

Alert personnel in the immediate area.
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For small spills, cover with an absorbent material (e.g., vermiculite, sand, or a commercial

spill kit absorbent) to prevent spreading.

Cleaning:

Wearing appropriate PPE, carefully collect the absorbent material and place it in a labeled

hazardous waste container.

Clean the spill area with a detergent and water solution.

Rinse the area with water.

Final Decontamination:

For final decontamination of non-sensitive surfaces, a 10% bleach solution can be used.

Allow for a contact time of at least 10-15 minutes.

Rinse the area thoroughly with water to remove any bleach residue.

Operational and Disposal Plans
A clear plan for the use and disposal of Chlorfenson is crucial for maintaining a safe laboratory

environment.

Experimental Workflow
The following diagram illustrates the key stages of working with Chlorfenson, from

procurement to disposal.
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Caption: Workflow for the safe handling and disposal of Chlorfenson.
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All waste materials contaminated with Chlorfenson must be treated as hazardous waste.

Waste Segregation:

Solid Waste: Contaminated gloves, absorbent materials, and empty containers should be

placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions containing Chlorfenson should be collected in a

dedicated, labeled, and sealed hazardous waste container.

Disposal Procedure:

Never dispose of Chlorfenson or its containers in the regular trash or down the drain.

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures.

By implementing these safety and handling protocols, researchers can minimize the risks

associated with Chlorfenson and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-chlorfenson]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1668721/docs#personal-protective-equipment-for-handling-chlorfenson
https://www.benchchem.com/product/b1668721/docs#personal-protective-equipment-for-handling-chlorfenson
https://www.benchchem.com/product/b1668721?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

